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Compound of Interest

Compound Name: 1,1,2-Tribromoethane

Cat. No.: B1583406 Get Quote

Application Notes and Protocols for 1,1,2-
Tribromoethane
Topic: Protocol for Safe Handling and Disposal of 1,1,2-Tribromoethane

Audience: Researchers, scientists, and drug development professionals.

Introduction
1,1,2-Tribromoethane is a halogenated hydrocarbon that sees use in laboratory settings as a

reagent or solvent.[1] Due to its potential health hazards, including being harmful if swallowed,

causing skin and serious eye irritation, and potentially causing respiratory irritation, stringent

safety protocols are imperative for its handling and disposal to ensure the safety of laboratory

personnel and to prevent environmental contamination.[2][3][4] This document provides

detailed protocols for the safe handling and disposal of 1,1,2-Tribromoethane.

Quantitative Data
A summary of the key physical, chemical, and toxicological properties of 1,1,2-Tribromoethane
is presented in the table below for easy reference.
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Property Value Reference

Chemical Formula C₂H₃Br₃ [3][5][6]

Molecular Weight 266.76 g/mol [3][5]

CAS Number 78-74-0 [3][5][7]

Appearance
Colorless to almost colorless

clear liquid
[2]

Density 2.61 g/mL at 25 °C [5][6]

Boiling Point 187-190 °C at 721 mm Hg [5][6]

Melting Point -29.3 °C [6]

Refractive Index (n20/D) 1.593 [5][6]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][3]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

rayP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Experimental Protocols
Before handling 1,1,2-Tribromoethane, a thorough risk assessment must be conducted. This

involves reviewing the Safety Data Sheet (SDS) and understanding the specific hazards
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associated with the planned experiment.

Protocol:

Obtain and review the SDS for 1,1,2-Tribromoethane.

Identify potential hazards: Pay close attention to routes of exposure (inhalation, ingestion,

skin/eye contact) and associated health effects.[2][3]

Evaluate the experimental procedure: Identify steps where exposure is most likely to occur

(e.g., weighing, transferring, heating).

Implement control measures: Ensure appropriate engineering controls (fume hood), personal

protective equipment (PPE), and emergency procedures are in place before starting work.[8]

[9]

Designate a work area: All work with 1,1,2-Tribromoethane should be conducted in a

designated area within a certified chemical fume hood.[8][9]

Adherence to strict handling procedures is crucial to minimize exposure.

Protocol:

Engineering Controls: Always handle 1,1,2-Tribromoethane in a properly functioning

chemical fume hood to minimize inhalation of vapors.[8]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., neoprene). Double gloving is

recommended.[8][9]

Eye Protection: Chemical splash goggles are mandatory.[9]

Lab Coat: A lab coat must be worn at all times.

Footwear: Closed-toe shoes are required.[9]

Dispensing and Transferring:
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Use a syringe or pipette for transferring small volumes to minimize the risk of spills.

For larger volumes, use a sealed dispensing system if available.

Avoid pouring directly from large containers to smaller ones.

Storage:

Store 1,1,2-Tribromoethane in a cool, dry, well-ventilated area, away from incompatible

materials such as strong oxidizing agents, bases, and alkali metals.[4][10]

Keep containers tightly closed when not in use.[10][11]

Ensure containers are clearly labeled with the chemical name and associated hazards.[8]

In the event of a spill, a prompt and appropriate response is critical.

Protocol:

Small Spills (manageable by trained personnel):

Evacuate non-essential personnel from the immediate area.

Ensure proper PPE is worn before attempting to clean the spill.[9]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a labeled, sealed container for hazardous

waste disposal.[12]

Decontaminate the spill area with soap and water.[8]

Large Spills:

Immediately evacuate the laboratory and alert others in the vicinity.

Activate the nearest fire alarm if the spill is significant or poses a fire hazard.

Contact the institution's emergency response team and provide details of the spill.
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Do not attempt to clean up a large spill without appropriate training and equipment.

1,1,2-Tribromoethane and materials contaminated with it are considered hazardous waste and

must be disposed of accordingly.

Protocol:

Waste Segregation:

Collect all 1,1,2-Tribromoethane waste, including contaminated consumables (e.g.,

pipette tips, gloves), in a dedicated, properly labeled hazardous waste container.[13]

Do not mix halogenated hydrocarbon waste with non-halogenated waste streams.[12][13]

Waste Container:

Use a chemically resistant container with a secure, tight-fitting lid.

The container must be clearly labeled as "Hazardous Waste" and list "1,1,2-
Tribromoethane" as a constituent.[12]

Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.[12]

The storage area should be secure and have secondary containment.[8]

Disposal Request:

Follow institutional procedures for the disposal of hazardous chemical waste. This typically

involves submitting a request to the Environmental Health and Safety (EHS) department

for pickup.

The preferred method of disposal for halogenated hydrocarbons is incineration at a

licensed facility.[14]
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Start: 
Handling 1,1,2-Tribromoethane

1. Risk Assessment
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- Identify Hazards
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End: 
Waste Disposed

2. Safe Handling
- Use Fume Hood

- Wear appropriate PPE
- Proper Dispensing

3. Proper Storage
- Cool, Dry, Ventilated
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- Labeled Container

4. Spill Management

5. Waste Disposal
- Segregate Waste
- Labeled Container

- EHS Pickup

No Spill

Small Spill:
- Absorb with inert material

- Collect for disposal
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek immediate medical attention.

Remove contaminated clothing.
Wash skin with soap and water for 15 min.

Rinse cautiously with water for at least 15 min.
Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Do NOT induce vomiting.
Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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